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Compound of Interest

5-PYRIMIDINECARBONYL
CHLORIDE

Cat. No.: B152826

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
characterization of 5-pyrimidinecarbonyl chloride, a key building block in the development of
novel therapeutics and other specialized chemical applications. This document details the
prevalent synthetic methodology, including a step-by-step experimental protocol, and presents
a summary of its physicochemical and spectral properties.

Introduction

5-Pyrimidinecarbonyl chloride (CsHsCIN20O) is a reactive acyl chloride derivative of
pyrimidine. The pyrimidine motif is a fundamental heterocyclic scaffold found in a vast array of
biologically active compounds, including nucleobases and numerous pharmaceuticals. The
presence of the highly reactive carbonyl chloride group makes this compound a versatile
intermediate for the introduction of the pyrimidine-5-carbonyl moiety into various molecular
frameworks, enabling the synthesis of a diverse range of amides, esters, and other derivatives.
These derivatives are of significant interest in medicinal chemistry and drug discovery for the
development of novel therapeutic agents.

Physicochemical Properties

A summary of the key physicochemical properties of 5-pyrimidinecarbonyl chloride is
presented in Table 1.
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Table 1: Physicochemical Properties of 5-Pyrimidinecarbonyl Chloride

Property Value Reference
CAS Number 40929-48-4 [11[2]
Molecular Formula CsHsCIN20 [1][2]
Molecular Weight 142.54 g/mol [1112]
Appearance White to off-white solid
Melting Point Not reported
Boiling Point Not reported

Reacts with water and other

protic solvents. Soluble in
Solubility aprotic organic solvents such

as dichloromethane,

chloroform, and toluene.

Synthesis

The most common and direct method for the synthesis of 5-pyrimidinecarbonyl chloride is

the reaction of 5-pyrimidinecarboxylic acid with a chlorinating agent, typically thionyl chloride

(SOCI2). This reaction proceeds via the conversion of the carboxylic acid to the more reactive

acid chloride. The addition of a catalytic amount of N,N-dimethylformamide (DMF) can

accelerate the reaction.

Synthesis Pathway

The overall synthetic transformation is depicted in the following reaction scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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